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Compound of Interest

Compound Name: MN-25

Cat. No.: B592945

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and protocols for the safe handling,
storage, and experimental use of MN-25 powder, a potent synthetic cannabinoid. The
information is intended for qualified researchers and laboratory personnel.

Introduction to MN-25

MN-25, also known as UR-12, is a synthetic cannabinoid that acts as a reasonably selective
agonist for the peripheral cannabinoid receptor 2 (CB2), with lower affinity for the central
cannabinoid receptor 1 (CB1).[1] Its chemical and pharmacological properties make it a
valuable tool in cannabinoid research.

Physicochemical and Pharmacological Data

The following tables summarize the key quantitative data for MN-25.

Table 1: Physicochemical Properties of MN-25
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Property Value Reference

7-methoxy-1-[2-(4-
morpholinyl)ethyl]-N-
[(1S,2S,4R)-1,3,3- [2]
trimethylbicyclo[2.2.1]hept-2-

yl]-1H-indole-3-carboxamide

Chemical Name

CAS Number 501926-82-5 [2]
Molecular Formula C26H37N303 [2]
Formula Weight 439.6 g/mol [2]

Appearance Crystalline solid [2]
Purity >95% [2]
Amax 217,291 nm [2]
Table 2: Solubility of MN-25
Solvent Solubility Reference
DMF 30 mg/mL [2]
DMSO 20 mg/mL [2]
Ethanol 10 mg/mL [2]
DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL [2]
Table 3: Pharmacological Data for MN-25
Parameter Value Receptor Reference
Ki 245 nM CB1 [11[3]
Ki 11 nM CB2 [11[3]
ICso (TNF-a release) 33 uM - [3]
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Storage and Stability

Proper storage of MN-25 powder is crucial to maintain its integrity and potency.

Long-term Storage: For long-term storage, MN-25 should be stored at -20°C.[2][4] Under
these conditions, it is stable for at least five years.[2]

Short-term Storage: For short-term storage (days to weeks), the compound can be kept at 0-
4°C in a dry, dark environment.[4]

Shipping: MN-25 is typically shipped at ambient temperature as a non-hazardous chemical
and is stable for several weeks during ordinary shipping and customs procedures.[4]

Light and Moisture: Protect from light and moisture to prevent degradation.

Safe Handling and Personal Protective Equipment
(PPE)

MN-25 is a potent synthetic cannabinoid, and appropriate safety measures must be taken to

avoid accidental exposure. While a specific Safety Data Sheet (SDS) for MN-25 is not readily
available, the following guidelines are based on best practices for handling potent, powdered
research chemicals and synthetic cannabinoids.

» Engineering Controls: All handling of MN-25 powder should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize the risk of inhalation.

e Personal Protective Equipment (PPE): A comprehensive hazard assessment should be
conducted to determine the specific PPE required for any procedure.[2] The minimum
recommended PPE includes:

o Gloves: Nitrile gloves are recommended to protect against dermal exposure.[2]

o Lab Coat: A disposable gown or lab coat should be worn to protect clothing and skin from
contamination.[2]

o Eye Protection: Safety goggles or a face shield are necessary to protect the eyes from
splashes or airborne particles.
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o Respiratory Protection: For procedures with a high risk of aerosolization, a properly fitted
respirator (e.g., N95) should be considered.

o Hygiene: Wash hands thoroughly with soap and water after handling MN-25, even if gloves
were worn. Avoid eating, drinking, or smoking in areas where the compound is handled.

Signaling Pathways of MN-25

As a cannabinoid receptor agonist, MN-25 primarily exerts its effects through the activation of
CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRS).

CB1 Receptor Signaling Pathway

Activation of the CB1 receptor, which is primarily coupled to Gi/o proteins, leads to a cascade
of intracellular events.[2][4][5][6]
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CB1 Receptor Signaling Cascade

CB2 Receptor Signaling Pathway

The CB2 receptor, also coupled to Gi/o proteins, modulates immune cell function and
inflammatory responses.
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CB2 Receptor Signaling Cascade

Experimental Protocols

The following are example protocols for the preparation of MN-25 solutions and for conducting
in vitro assays. These should be adapted as necessary for specific experimental requirements.

Preparation of MN-25 Stock Solutions

Objective: To prepare a concentrated stock solution of MN-25 for use in various assays.
Materials:
e MN-25 powder

e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculation: Determine the required mass of MN-25 powder to achieve the desired stock
concentration. For example, to prepare 1 mL of a 10 mM stock solution (Formula Weight =
439.6 g/mol ):

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 439.6 g/mol * (1000 mg /1 g) = 4.396
mg

Weighing: Accurately weigh the calculated amount of MN-25 powder in a sterile
microcentrifuge tube. This should be done in a chemical fume hood.

Dissolution: Add the appropriate volume of solvent (e.g., 1 mL of DMSO for a 10 mM
solution) to the tube containing the MN-25 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a water bath may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.

In Vitro Cannabinoid Receptor Activation Assay

Objective: To determine the agonist activity of MN-25 at CB1 or CB2 receptors using a cell-

based reporter assay.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b592945?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Signaling-pathways-of-CB1-and-CB2-receptors-G-proteins-are-associated-with-CBR-ie_fig2_352101366
https://www.researchgate.net/figure/Schematic-representation-of-some-of-the-CB1R-signaling-pathways-and-associated-proteins_fig1_368988576
https://www.researchgate.net/figure/Schematic-summary-of-CB2-receptor-signaling-D-9-THC-and-cannabinoids-also-bind-to-CB2_fig3_277948338
https://www.researchgate.net/figure/Fig-1-Schematic-summary-of-CB1-receptor-signaling-CB1-receptors-are-7-transmembrane_fig1_5763372
https://www.researchgate.net/figure/CB1-activity-and-involvement-in-cellular-pathways-Simplified-diagram-of-cannabinoid_fig5_370885583
https://www.mdpi.com/1420-3049/26/17/5413
https://www.benchchem.com/product/b592945#storing-and-handling-mn-25-powder
https://www.benchchem.com/product/b592945#storing-and-handling-mn-25-powder
https://www.benchchem.com/product/b592945#storing-and-handling-mn-25-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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